Journal Name:Journal of The Royal Society Interface
Journal ISSN:1742-5689
IF:4.293
Journal Website:http://rsif.royalsocietypublishing.org/
Year of Origin:0
Publisher:The Royal Society
Number of Articles Per Year:279
Publishing Cycle:Monthly
OA or Not:Not
Determining Dry and Saturated Strength of Rocks by Using the Schmidt Hammer
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-03-18 , DOI: 10.1007/s40995-023-01436-4
The main purpose of this research is to determine the dry and saturated strength of different sedimentary rocks including travertine, conglomerate, sandstone and limestone by using the Schmidt hammer test. To determine the strength of the studied rocks, comprehensive geotechnical tests including Brazilian tensile strength (BTS), block punch strength (BPS), point load strength (PLS) and uniaxial compressive strength (UCS) were performed in dry and saturated conditions on prepared standard specimens. Results show under BTS, BPS, PLS and UCS tests, the strength of the studied rocks after saturating is averagely reduced by 24.95, 31.80, 34.36 and 18.97%, respectively. Therefore, under saturated conditions, the strength of the studied samples reduced 27.52% averagely. The correlation between Schmidt rebound hardness and geotechnical properties in dry and saturated conditions was performed by simple regression analysis and experimental equations were obtained with a correlation coefficient from 0.65 to 0.93. For evaluating the performance of predictive models, some statistical parameters including RMSE, VAF, MAPE and PI were calculated and the 45° line and 95% confidence limit curves were also extracted for evaluating the validity of the concluded empirical equations. The results of this research demonstrate that the Schmidt hammer test is a reliable method for estimating the strength of rocks in dry and saturated conditions.
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Removal of Aqueous Pb2+ on Partially esterified Cellulose Obtained by Almond Shell Dissolution Using Deep Eutectic Solvent
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-04-03 , DOI: 10.1007/s40995-023-01419-5
Microcrystalline cellulose (MCC) was isolated from the almond shell after its pretreatment with an acidic deep eutectic solvent (DES) of choline chloride/oxalic acid under microwave irradiation. The Fourier transform infrared spectroscopy analysis showed that the spectrum of the isolated (MCC) includes an additional peak at 1747.0 cm−1 which refers to the (C=O) esters and carboxylic peak. This indicates that the MCC surface has undergone simultaneous partial esterification during the isolation process. Owing to its favorable structural and morphological properties, the isolated MCC was successfully employed for the adsorption of aqueous Pb2+ ions with (50 mg/g) efficiency using a 3.0 g/L adsorbent dose at pH (6.5) and 20 °C. The adsorption was spontaneous near the ambient temperature, pH dependent, and exothermic. The Coulomb forces are the foremost adsorption driving force. The reusing of the spent DES and adsorbent for four successive rounds, affirmed their applicability on industrial scales.
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An Integrated Model of Maintenance Policies and Economic Design of X-bar Control Chart Under Burr XII Shock Model
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-06-20 , DOI: 10.1007/s40995-023-01486-8
The combination of different methods of maintenance and economic design of control charts has received much attention from researchers in recent years. These maintenance policies increase the reliability of a system. So far, only a small number of failure distributions, with fixed or increasing hazard rates, have been used as a shock model in the integrated model of maintenance and economic design of X-bar control chart. A proper alternative for this situation may be the Burr distribution, in which the hazard rate has general form. In this paper, for the economic design of the X-bar control chart under the Burr XII shock model, we have presented an integrated model using preventive maintenance and incomplete maintenance. The obtained integrated model has been implemented using a numerical example and its sensitivity analysis has been performed. The results show that, the use of higher maintenance levels causes further reduction of the average cost per unit time of the quality cycle. The results of sensitivity analysis also show that our proposed model is not sensitive to the misspecification of the Burr XII distribution parameters.
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Feasible Microwave-Supported Silver Nanoparticles Synthesis by Employing Sycamore Leaves Extract, and Their Characterization
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-06-07 , DOI: 10.1007/s40995-023-01470-2
A microwave-aided process is designated to synthesize silver nanoparticles to conduct the fast reaction, hinder the enzymatic action, and maintain the environmentally clean process. In this current study, the sycamore leaves extract reduces Ag+ to Ag0 by microwave irradiation where the plant functions as a capping and a reducing agent. The affirmation of silver nanoparticles (AgNPs) formation is realized from the absorption spectra of UV–Vis for the surface plasmon resonance (SPR) peak at λ = 450 nm. A linear increase between the elevation of SPR and the reaction heating time is resolved. A marginal upsurge in the pH of the reaction mixture throughout the AgNPs formation coincides with the projected mechanism. The consequences of particle size and distribution in dissimilar pH values are revealed. FT-IR spectrum designates the attendance of the representative functional groups of the plant extract biomolecules. Elemental analysis by XPS supports other findings throughout the study. Bandgap calculations reveal the correlation between pH impact and the resulting values. The bio-functionalized silver nanoparticles colloidal solution maintained its stability for a prolonged storage duration of 4 months at ambient conditions. This process provides a reliable and rapid route for AgNPs green synthesis beneficial for a wide set of applications.
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Effect of Micro-Topography and Edaphic Factors on the Asafoetida Volatile Oil Components
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-05-10 , DOI: 10.1007/s40995-023-01464-0
Asafoetida volatile oil components (AVOCs) are directly affected by microenvironmental changes. Here, this research aimed to investigate the AVOCs through gradients of micro-topography and edaphic factors in an arid area in central Iran (northern hemisphere) during two consecutive years. Soil and topography data were sampled simultaneously with oleo-gum-resin sampling using 20 plots placed in the area. Data were submitted to a PCA analysis. The AVOCs were significantly affected by both micro-topography and soil properties (P < 0.01). The components of carbonothioic dihydrazide and 1,3,6-0ctatriene, 3,7-dimethyl showed the most negative and positive relationship with the micro-elevation from 0 to 60 cm (R2 = 0.39, 0.44, respectively). Some components showed severe changes depending on the geographical direction, where the highest (42.2%) and lowest (25.1%) values of carbonothioic dihydrazide were obtained under the geographical direction of south and north, respectively. Also, nitrogen, phosphorus, organic matter and silt with R2 = 0.72, 0.52, 0.84 and 0.63, respectively, were positively correlated with some AVOCs, i.e., thiopropionamide and naphthalene, 1,2,3,5,6,8a-hexahy….
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Direct and Inverse Problems of String Equation by Numerov’s Method
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-05-05 , DOI: 10.1007/s40995-023-01463-1
It is well known that free vibration of a taut string having mass per unit m(x) and frequency \(\omega\) is governed by ordinary differential equation \(y^{\prime \prime }+\omega ^2m(x)y=0.\) In this paper, first we discretize the differential equation by using Numerov’s method to obtain a matrix eigenvalue problem of the form \(-Au=\Lambda B M u\), where A and B are constant tridiagonal matrices and M is a diagonal matrix related to mass function m(x). In direct problem, for a given m(x), we approximate the first N eigenvalues of the string equation by making a new correction on the eigenvalues of matrix pair \((-A,BM)\). Also we obtain the error order of corrected eigenvalues. For inverse problem, we propose an efficient algorithm for constructing unknown mass function m(x) by using given spectra by solving a nonlinear system. We solve the nonlinear system by using modified Newton’s method and a regularization technique. The convergence of Newton’s method is proved. Finally, we give some numerical examples to illustrate the efficiency of the proposed algorithm.
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Coupled Grout Flow: Fracture Deformation Effects on Grout Penetration in a Physical Model
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-04-20 , DOI: 10.1007/s40995-023-01456-0
This paper aims to determine the elastic deformation of slot during the grout penetration. A major parameter considered for evaluating the grout injection quality is the ability of grout penetration in tight or very tight apertures. This research renders an account of the couple hydro-mechanical effect of the grout passage using a steel model. In these tests, piston grout injection pump and grout volumes have been used on the field scale. The tests results show that the initial penetration of the grout gives rise to the elastic deformation of the slot and improvement of the grout passage in the very narrow cracks of 30, 20 and 10 microns. The study results show that the ratios of opening to the cement grains (K) (less than 2) can be injected, which is a step forward in the penetration of the cement grouts. Besides, measurements have indicated that the grout quality decreases with grout filtering over time, and the grout density decreases on account of the participation of the cement grains in the formation of the grout cake.
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Histopathologic, Biochemical, and Biodistribution Studies of Orally Administrated Silica and Magnesium Oxide Nanoparticles in Rats
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-04-11 , DOI: 10.1007/s40995-023-01451-5
Nanoparticles (NPs) are being used in several industries worldwide and can introduce into the human body through different exposure routes, including inhalation, oral administration, intravenous injection, and intramuscular or transdermal delivery. The present in vivo study aimed to evaluate the acute oral toxicological effects of silica (SiO2) and magnesium oxide (MgO) NPs in rats by using histological, biochemical, and biodistribution parameters. The results revealed that acute exposure to higher doses of these NPs produced a significant decrease (p < 0.05) in alanine aminotransferase, alkaline phosphatase serum levels lactate dehydrogenase, and aspartate aminotransferase. Mild congestion, non-zonal hepatocellular swelling and degeneration, and apoptotic cells with significant pyknotic or shrunken nuclei were found in the liver of the treated rats at 2000 mg/kg of the MgO NPs. Moreover, under the microscopic examination, focal hepatocellular degeneration and necrosis, accumulation of mononuclear inflammatory cells within the necrotic area and in the portal tract, and severe central vein and sinusoidal congestion and focal edematous fluids in the hepatic parenchyma were observed in the livers of the treated rats with 2000 mg/kg of SiO2 NPs. Moreover, MgO NPs exhibited higher liver and kidney accumulation than SiO2 NPs. In conclusion, these NPs at a high concentration could have toxicological effects on rats' liver and kidney tissues. However, further studies require examining the safety and the other possible toxic effects of these NPs before entering the consumer market.
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Some Integral Transform Results for Hilfer–Prabhakar Fractional Derivative and Analysis of Free-Electron Laser Equation
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-07-25 , DOI: 10.1007/s40995-023-01493-9
In this paper, Natural transforms of Prabhakar integral, Hilfer–Prabhakar (HP) fractional derivative and regularized Caputo form of HP fractional derivative (HPFD) are computed. Furthermore, we investigate the solution of a fractional free-electron laser equation and fractional Cauchy problems involving the HPFD via the Natural transform. The solution of Cauchy problems modeled with Hilfer–Prabhakar fractional derivatives and its regularized Caputo version is achieved in the form of generalized three parameter Mittag–Leffler function by operations of Natural and Fourier transforms.
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Investigation of Quantum Conductance in Silicon Nanowire Doped with Boron in the Presence and Absence of (3-Aminopropyl) Triethoxysilane Molecule
Journal of The Royal Society Interface ( IF 4.293 ) Pub Date: 2023-07-25 , DOI: 10.1007/s40995-023-01501-y
Calculations of the band structure and quantum conductance of silicon nanowires (SiNW’s) in different space configurations with and without (3-aminopropyl) triethoxysilane (APTES) in different structures of ordinary and B-doped were investigated using Quantum Espresso and Wannier90 computational codes. By adding 1/27 impurities to the SiNW, the Si-B-Si bond angle at the shell increased by 120.75°, and the bond angle decreased to 107.05° for the core atoms. By adding APTES to the system, the Si–Si–Si bonding angle of the shell atoms increased to 110.12°. The band structure of pure SiNW based on maximally localized Wannier functions in the \(Z - \Gamma - X\) direction in two different energy ranges of − 6 to + 6 eV and − 2 to + 3 eV showed that the transported probability in the \(\Gamma - X\) direction is shallow. In the SiNW-B-doped band structure, nanowire contamination causes a p-type semiconductor in the system corresponding to about 3.8 eV for the energy gap, larger than the normal SiNW of about 0.7 eV. There is also an immense Van-Hoff singularity near the edge of the doped SiNW-B conduction band. In normal nanowires, the energy gap is smaller than that of doped nanowires, and the gap type changes from indirect to direct. In SiNW-doped films, the quantum conductance around the Fermi energy increases. In the SiNW-APTES system, owing to the presence of the APTES molecule, it is observed as a p-type semiconductor, and the conduction region and capacity of Van-Hoff singularities are more intense.
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SCI Journal Division of the Chinese Academy of Sciences
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综合性期刊2区 MULTIDISCIPLINARY SCIENCES 综合性期刊2区 Not Not
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4.40 95 Science Citation Index Science Citation Index Expanded Not
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